Cas no 5746-97-4 (2-(diphenylmethyl)propane-1,3-diol)

• Product Name: 2-(diphenylmethyl)propane-1,3-diol
• CAS No: 5746-97-4
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 947096
• PubChem ID: 263271
• Update Time: 2025-04-19

2-(diphenylmethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylmethyl)propane-1,3-diol
• 2-benzhydrylpropane-1,3-diol
• 2-Benzhydryl-propan-1,3-diol
• 2-Benzhydryl-propandiol-1,3
• 2-diphenylmethyl-1,3-propanediol
• AC1L69C0
• AC1Q7BM3
• CBMicro_004442
• NCIOpen2_006230
• NSC97655
• Oprea1_506327
• SureCN9875014
• Cambridge id 6076259
• BIM-0004251.P001
• SCHEMBL9875014
• 5746-97-4
• SMSF0013435
• DTXSID90294693
• CB06371
• AKOS016295624
• NSC-97655

• Inchi： 1S/C16H18O2/c17-11-15(12-18)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2
• InChI Key： CIWAVHMYSGYDFC-UHFFFAOYSA-N
• SMILES： OCC(CO)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 431.6°C at 760 mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.591
• PSA: 40.46
• LogP: 2.41930